Cas no 12168-85-3 (Calcium silicate (Ca3SiO5))

• Product Name: Calcium silicate (Ca3SiO5)
• CAS No: 12168-85-3
• MF: Ca₃O₅Si
• MW: 228.316498756409
• CID: 170761
• Update Time: 2025-06-17

Calcium silicate (Ca3SiO5) Chemical and Physical Properties

Names and Identifiers

• Calcium silicate (Ca3SiO5)
• dicalcium,oxocalcium,silicate
• C3S (Cement component)
• Calcium silicon oxide (Ca3SiO5)
• EINECS 235-336-9
• Natural alite
• TRICALCIUM SILICATE
• Tricalcium silicon pentaoxide
• calcium oxide silicate (ca3o(sio4))
• calcium oxide silicate [ca3o(sio4)]
• calcium silicate [ca3sio5]
• Calcium silicate

• Inchi： InChI=1S/3Ca.O4Si.O/c;;;1-5(2,3)4;/q;2*+2;-4;
• InChI Key： BCAARMUWIRURQS-UHFFFAOYSA-N
• SMILES： [Ca+2].[Ca+2].O=[Ca].[O-][Si]([O-])([O-])[O-]

Computed Properties

• Exact Mass: 227.83900

Experimental Properties

• PSA: 109.31000
• LogP: -0.97480